Cas no 79867-76-8 (5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-a-L-lyxo-hexopyranosyl]oxy]-,(8S-cis)- (9CI))

• Product name: 5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-a-L-lyxo-hexopyranosyl]oxy]-,(8S-cis)- (9CI)
• CAS No: 79867-76-8
• MF: C₃₃H₃₉NO₁₁
• MW: 625.66286
• CID: 556528
• PubChem ID: 128395

5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-a-L-lyxo-hexopyranosyl]oxy]-,(8S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-[[2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-a-L-lyxo-hexopyranosyl]oxy]-,(8S-cis)- (9CI)
• 3'-(4-methoxy-1-piperidinyl)-3'-deaminodaunorubicin
• 9-acetyl-6,9,11-trihydroxy-10-[5-hydroxy-4-(4-methoxypiperidin-1-yl)-6-methyloxan-2-yl]oxy-1-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• BRN 5233018
• DTXSID901000804
• 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-8-acetyl-1-methoxy-10-((3-(4-methoxypiperidino)-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl)oxy)-6,8,11-trihydroxy-, (8S-cis)-
• 2-Acetyl-2,5,12-trihydroxy-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracen-1-yl 2,3,6-trideoxy-3-(4-methoxypiperidin-1-yl)hexopyranoside
• 79867-76-8
• 5,12-Naphthacenedione, 8-acetyl-7,8,9,10-tetrahydro-6,8,11-trihydroxy-1-methoxy-10-((2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-alpha-L-lyxo-hexopyranosyl)oxy)-, (8S-cis)-
• MEO

• Inchi： InChI=1S/C33H39NO11/c1-15-27(36)20(34-12-9-17(42-3)10-13-34)14-22(44-15)45-32-24-19(8-11-33(32,41)16(2)35)29(38)25-26(31(24)40)30(39)23-18(28(25)37)6-5-7-21(23)43-4/h5-7,15,17,20,22,27,32,36,38,40-41H,8-14H2,1-4H3
• InChI Key： TZQVDNZZCLISPO-UHFFFAOYSA-N
• SMILES： CC1C(C(CC(O1)OC2C3=C(CCC2(C(=O)C)O)C(=C4C(=C3O)C(=O)C5=C(C4=O)C=CC=C5OC)O)N6CCC(CC6)OC)O

Computed Properties

• Exact Mass: 625.252
• Monoisotopic Mass: 625.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 805.3°C at 760 mmHg
• Flash Point: 440.9°C
• Refractive Index: 1.661